N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-diisobutylsulfamoyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-[bis(2-methylpropyl)sulfamoyl]benzamide
• InChI: InChI=1S/C31H38N4O3S3/c1-6-34-16-15-24-27(19-34)40-31(28(24)30-32-25-9-7-8-10-26(25)39-30)33-29(36)22-11-13-23(14-12-22)41(37,38)35(17-20(2)3)18-21(4)5/h7-14,20-21H,6,15-19H2,1-5H3,(H,33,36)
• InChI Key: VXJMMVMAJMWODK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N(CC(C)C)CC(C)C
• Molecular Formula: C31H38N4O3S3
• Molecular Weight: 610.9 g/mol

Description

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been studied. For example, benzo[d]thiazol-2-yl compounds have been found to participate in excited-state hydrogen bond and proton transfer reactions.

Scientific Research Applications

Heterocyclic Compound Synthesis and Application

• Research has shown that substituted benzamides, like the one mentioned, are pivotal in the synthesis of heterocyclic compounds, which are crucial in the development of new pharmaceuticals. For instance, substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, demonstrating significant potential in cancer treatment due to their excellent kinase selectivity and favorable pharmacokinetic properties (Borzilleri et al., 2006).

Material Science and Organic Synthesis

• In the realm of organic synthesis, methods have been developed for the uniform synthesis of benzothiazoles and thiazolopyridines, which are prevalent in pharmaceuticals and organic materials. A metal- and reagent-free method for their synthesis through electrolytic C–H thiolation has been reported, which could offer a new pathway for the synthesis of related compounds, underscoring the significance of such structures in the creation of materials with specific properties (Qian et al., 2017).

Antimicrobial and Antituberculosis Agents

• Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, targeting Mycobacterium tuberculosis GyrB inhibitors. Such compounds underscore the potential of thiazole and pyridine derivatives in the development of new antituberculosis agents. The promising compound among these studies showed significant activity against various tests, highlighting the potential therapeutic applications of such chemical structures in combating tuberculosis (Jeankumar et al., 2013).

Innovative Heterocycles in Pesticide Development

• The synthesis of innovative heterocycles incorporating a thiadiazole moiety has been explored for their potential use as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. This exploration into novel heterocyclic compounds indicates the versatility of such chemical frameworks in developing pesticides with potential specificity and effectiveness (Fadda et al., 2017).